Cas no 1785346-78-2 (3-(Carboxymethyl)-1H-indole-6-carboxylic acid)

• Product Name: 3-(Carboxymethyl)-1H-indole-6-carboxylic acid
• CAS No: 1785346-78-2
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 5740663
• PubChem ID: 69533890
• Update Time: 2025-11-02

3-(Carboxymethyl)-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(carboxymethyl)-1H-indole-6-carboxylic acid
• 1785346-78-2
• 3-(carboxymethyl)-1H-indole-6-carboxylicacid
• EN300-1635702
• SCHEMBL5694484
• 1H-Indole-3-acetic acid, 6-carboxy-
• 3-(Carboxymethyl)-1H-indole-6-carboxylic acid

• Inchi： 1S/C11H9NO4/c13-10(14)4-7-5-12-9-3-6(11(15)16)1-2-8(7)9/h1-3,5,12H,4H2,(H,13,14)(H,15,16)
• InChI Key： XXLLQDUWZAXMCS-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C=C(C(=O)O)C=CC1=2)=O

Computed Properties

• Exact Mass: 219.05315777g/mol
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.4Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 562.1±35.0 °C(Predicted)
• pka: 4.37±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 3-(Carboxymethyl)-1H-indole-6-carboxylic acid

Comprehensive Guide to 3-(Carboxymethyl)-1H-indole-6-carboxylic acid (CAS No. 1785346-78-2): Properties, Applications, and Research Insights

3-(Carboxymethyl)-1H-indole-6-carboxylic acid (CAS No. 1785346-78-2) is a specialized indole derivative with significant potential in pharmaceutical and biochemical research. This compound, featuring both carboxymethyl and carboxylic acid functional groups, has garnered attention for its unique structural properties and versatility in synthetic applications. As researchers increasingly explore indole-based compounds for drug discovery, this molecule stands out for its potential in designing novel therapeutic agents.

The molecular structure of 3-(Carboxymethyl)-1H-indole-6-carboxylic acid combines the aromatic indole scaffold with two acidic functional groups, making it particularly interesting for medicinal chemistry applications. Recent studies highlight its role as a building block for small molecule inhibitors and bioconjugation strategies. With the growing demand for targeted drug delivery systems and precision medicine, this compound has emerged as a valuable tool in developing next-generation pharmaceuticals.

In the context of current biotechnology trends, 3-(Carboxymethyl)-1H-indole-6-carboxylic acid offers multiple advantages for drug design. Its dual functional groups allow for diverse chemical modifications, enabling researchers to fine-tune molecular properties for specific biological targets. The compound's water solubility characteristics, derived from its carboxylic acid groups, make it particularly suitable for aqueous-phase reactions and biological assays.

The synthesis and applications of 3-(Carboxymethyl)-1H-indole-6-carboxylic acid align with several hot topics in contemporary research, including fragment-based drug discovery and multicomponent reactions. As the pharmaceutical industry shifts toward more sustainable chemistry practices, this compound's potential for green synthesis routes is being actively investigated. Researchers are particularly interested in its role as a precursor for bioactive molecules with potential applications in neurological disorders and inflammatory conditions.

From a market perspective, the demand for specialized indole derivatives like 3-(Carboxymethyl)-1H-indole-6-carboxylic acid continues to grow. The compound's CAS No. 1785346-78-2 serves as a unique identifier in chemical databases and research publications, facilitating its tracking in scientific literature. With increasing interest in personalized medicine and structure-activity relationship studies, this molecule is positioned as a valuable asset in drug development pipelines.

The physicochemical properties of 3-(Carboxymethyl)-1H-indole-6-carboxylic acid make it suitable for various analytical techniques, including HPLC purification and mass spectrometry analysis. Its distinct spectral characteristics facilitate identification and quality control in research laboratories. As AI-driven drug discovery gains momentum, compounds with well-defined properties like this are becoming increasingly important for computational chemistry and molecular modeling applications.

In the context of intellectual property and patent literature, 3-(Carboxymethyl)-1H-indole-6-carboxylic acid has been referenced in several innovative applications. Its structural features are being explored for enzyme inhibition and receptor modulation, particularly in areas related to metabolic disorders and cellular signaling pathways. The compound's versatility extends to material science applications, where its aromatic system and functional groups contribute to novel molecular architectures.

Quality standards for 3-(Carboxymethyl)-1H-indole-6-carboxylic acid (CAS No. 1785346-78-2) are critical for research applications. Reputable suppliers provide comprehensive analytical data, including NMR spectra and purity certificates, ensuring reliability for scientific studies. As the compound gains prominence in academic research and industrial R&D, standardized protocols for its handling and characterization are being established in the scientific community.

The future outlook for 3-(Carboxymethyl)-1H-indole-6-carboxylic acid appears promising, with potential applications expanding beyond traditional pharmaceutical research. Emerging fields such as chemical biology and theragnostics are exploring its utility in probe development and diagnostic applications. As synthetic methodologies advance, researchers anticipate discovering new derivatives with enhanced biological activity and selectivity profiles based on this versatile scaffold.

For scientists working with indole chemistry, 3-(Carboxymethyl)-1H-indole-6-carboxylic acid represents an important chemical building block. Its combination of aromatic character and functional group diversity enables creative approaches to molecular design. As research into heterocyclic compounds continues to evolve, this molecule serves as a testament to the enduring importance of indole derivatives in modern drug discovery and medicinal chemistry innovation.